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Compound of Interest

Compound Name: N-Methoxyacetamide

Cat. No.: B1266195

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methoxyacetamide (CAS 5806-90-6) is an organic compound with potential applications as
a solvent in various chemical processes.[1] Its molecular structure, featuring an amide group
with a methoxy substituent on the nitrogen atom, suggests it may exhibit unique solvency
properties. This document aims to provide an overview of its known characteristics and
potential, though it is important to note that publicly available information on its specific use as
a solvent in organic reactions is limited. The majority of scientific literature focuses on its close
analogue, N-methoxy-N-methylacetamide. This document compiles the available data for N-
Methoxyacetamide.

Physicochemical Properties

A clear understanding of the physical and chemical properties of a solvent is crucial for its
application in organic synthesis. The following table summarizes the available data for N-
Methoxyacetamide.
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Property Value Reference
CAS Number 5806-90-6 [11[2][3][41[5]
Molecular Formula C3H7NO2 [11[31[41[5]
Molecular Weight 89.09 g/mol [31[4]
Appearance Colorless to pale yellow liquid [1]
Odor Mild [1]
Solubility Soluble in water and organic o

solvents
Density 0.986 g/cm? [5]
Refractive Index 1.387 [5]
Purity >95% [4]
Storage Sealed in dry, 2-8°C [4]

Potential Applications in Organic Synthesis

While specific examples of N-Methoxyacetamide as a primary solvent in published organic

reactions are scarce, its properties suggest potential utility in several areas:

e Reactions Requiring Polar Aprotic Solvents: Its structure suggests it may serve as a polar

aprotic solvent, potentially being a suitable medium for nucleophilic substitution reactions

(e.g., SN2 reactions), palladium-catalyzed cross-coupling reactions, and other transition

metal-catalyzed processes.

» Biocatalysis and Pharmaceutical Processes: Amide-based solvents are of interest in

biocatalysis and pharmaceutical manufacturing due to their potential for biocompatibility and

unique solvation capabilities for complex molecules.

o Green Chemistry: As the chemical industry moves towards more sustainable practices, the

exploration of novel, less toxic, and biodegradable solvents is of high importance. The

properties of N-Methoxyacetamide could warrant investigation as a greener alternative to

more hazardous solvents.
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Logical Relationship for Solvent Selection

The decision to employ a novel solvent like N-Methoxyacetamide would follow a logical
progression of evaluation.

tial Solvents

Screen Potentic
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Click to download full resolution via product page

Caption: A logical workflow for evaluating and selecting a solvent for an organic reaction.

Experimental Protocols

Due to the lack of specific published protocols using N-Methoxyacetamide as a solvent, the
following are generalized experimental designs that researchers could adapt to investigate its
suitability for their specific reactions.

General Protocol for a Nucleophilic Substitution (SN2)
Reaction

Objective: To evaluate the efficacy of N-Methoxyacetamide as a solvent for a representative
SN2 reaction, such as the reaction of an alkyl halide with a nucleophile.

Materials:

* N-Methoxyacetamide (as solvent)

o Alkyl halide (e.g., 1-bromobutane)

» Nucleophile (e.g., sodium azide)

e Inert gas (e.g., Argon or Nitrogen)

o Standard laboratory glassware and stirring equipment

e Analytical equipment for reaction monitoring (e.g., TLC, GC-MS, or LC-MS)
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Procedure:

To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser
under an inert atmosphere, add the nucleophile (e.g., sodium azide, 1.2 equivalents).

Add N-Methoxyacetamide via syringe to dissolve the nucleophile. The volume will depend
on the desired concentration (e.g., 0.1 to 1.0 M).

Stir the mixture at room temperature until the nucleophile is fully dissolved.
Add the alkyl halide (e.g., 1-bromobutane, 1.0 equivalent) to the reaction mixture dropwise.

Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the
progress of the reaction by TLC or another suitable analytical technique.

Upon completion, cool the reaction mixture to room temperature.
Quench the reaction by the addition of water.
Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure.

Purify the crude product by column chromatography or distillation to obtain the desired
product.

Data to Collect:

Reaction time
Reaction temperature
Yield of the isolated product

Purity of the product (determined by NMR, GC, or other relevant methods)

Experimental Workflow Diagram
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The following diagram illustrates a typical workflow for screening and optimizing a reaction in a
new solvent system like N-Methoxyacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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